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Compound of Interest

Compound Name: Isodrin

Cat. No.: B128732 Get Quote

For immediate release: As a potent organochlorine pesticide, Isodrin demands meticulous

handling and disposal to ensure the safety of laboratory personnel and the protection of the

environment. Due to its classification as an acutely toxic and persistent organic pollutant, strict

adherence to established protocols is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Isodrin and associated contaminated materials in a

research setting.

Isodrin is designated by the U.S. Environmental Protection Agency (EPA) as a "P-listed"

hazardous waste (EPA hazardous waste number P060), signifying its acute toxicity.[1][2] This

classification mandates specific and stringent disposal requirements. It is crucial to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure full compliance with all local, state, and federal regulations.

Immediate Safety and Spill Response
In the event of an Isodrin spill, immediate action is necessary to mitigate exposure and prevent

environmental contamination.

Isolate the Area: Cordon off the spill area to prevent unauthorized entry. For solids, a

minimum isolation distance of 25 meters (75 feet) in all directions is recommended.[3]

Personal Protective Equipment (PPE): Before addressing a spill, don appropriate PPE,

including chemical-resistant gloves, protective clothing, and respiratory protection.[4]
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Containment: For small dry spills, use a clean shovel to carefully place the material into a

clean, dry, and labeled container for disposal.[3] For small liquid spills, absorb the material

with sand or another noncombustible absorbent material and place it in a sealed container

for later disposal.[3]

Decontamination: Following the removal of the spilled material, the area should be

thoroughly decontaminated.

Step-by-Step Disposal Procedures for Isodrin Waste
The following procedures are intended for small quantities of Isodrin waste typically generated

in a laboratory setting.

Waste Segregation and Labeling
Dedicated Waste Container: All Isodrin waste, including unused product, contaminated

materials, and rinsate, must be collected in a dedicated, leak-proof container.

Clear Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Isodrin" and its associated hazards (e.g., "Toxic").[5]

Disposal of Unused Isodrin
Unused or unwanted Isodrin must be disposed of as hazardous waste.[6]

Do not attempt to neutralize Isodrin with other chemicals in the laboratory.

Disposal of Contaminated Materials
Solid Waste: All disposable materials that have come into contact with Isodrin, such as

gloves, weighing boats, and paper towels, must be collected as hazardous waste.[5] Place

these items in a sealable plastic bag or a designated solid waste container, which should not

exceed one quart in volume.[5]

Sharps: Contaminated sharps (e.g., needles, Pasteur pipettes) should be placed in a

puncture-resistant sharps container that is clearly labeled as containing Isodrin-

contaminated waste.
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Decontamination and Disposal of Empty Containers
Do Not Rinse: Empty containers that held P-listed chemicals like Isodrin must not be rinsed

or reused.[5][6][7][8]

Dispose as Hazardous Waste: These empty containers are considered hazardous waste and

must be collected for disposal by your institution's EHS department.[5][6][8][9]

Decontamination of Non-Disposable Equipment
Triple Rinsing: Non-disposable items such as glassware or spatulas must be triple-rinsed to

remove Isodrin contamination.[5]

Collect Rinsate: The rinsate from all three rinsing steps must be collected as hazardous

waste.[5] Do not discharge the rinsate down the drain.

After triple rinsing, the equipment can be washed with soap and water.

Ultimate Disposal Method
The recommended and most effective method for the ultimate disposal of Isodrin and other

organochlorine pesticide waste is high-temperature incineration.[10][11] This process ensures

the complete destruction of the toxic compound.

Parameter Recommended Value

Incineration Type Rotary kiln or fluidized bed incinerator[1][2]

Temperature 820°C to 1,600°C[1][2]

Residence Time
Seconds for liquids and gases; hours for

solids[1][2]

Additional Requirements
Incinerator must be equipped with an

afterburner and scrubber[12]
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The following diagram illustrates the decision-making process for the proper disposal of Isodrin
and related materials in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Isodrin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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